Cas no 60186-26-7 (6-fluoro-2,3-Pyridinediamine)

• Product Name: 6-fluoro-2,3-Pyridinediamine
• CAS No: 60186-26-7
• MF: C₅H₆FN₃
• MW: 127.119643688202
• MDL: MFCD13181780
• CID: 951372
• PubChem ID: 12275778
• Update Time: 2025-11-01

6-fluoro-2,3-Pyridinediamine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2,3-Pyridinediamine
• 6-fluoropyridine-2,3-diamine
• 2,3-Diamino-6-fluoropyridine
• 2,3-PYRIDINEDIAMINE,6-FLUORO
• 6-fluoro-pyridine-2,3-diamine
• QC-9443
• DB-082925
• EN300-92182
• AKOS006360789
• SCHEMBL16644635
• AB66676
• BS-17287
• CS-0148846
• 60186-26-7
• D83538
• 2,3-Pyridinediamine,6-fluoro-(9CI)
• DTXSID20483654

• MDL： MFCD13181780
• Inchi： 1S/C5H6FN3/c6-4-2-1-3(7)5(8)9-4/h1-2H,7H2,(H2,8,9)
• InChI Key： OCAHJYPQETZMIC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(N)=N1)N

Computed Properties

• Exact Mass: 127.05500
• Monoisotopic Mass: 127.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131 ºC (benzene )
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 64.93000
• LogP: 1.54750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-fluoro-2,3-Pyridinediamine

6-Fluoro-2,3-Pyridinediamine (CAS No. 60186-26-7): A Versatile Building Block in Medicinal Chemistry and Pharmaceutical Development

6-Fluoro-2,3-Pyridinediamine, a key compound with CAS No. 60186-26-7, has emerged as a critical intermediate in the synthesis of diverse pharmaceutical agents. This Pyridinediamine derivative features a fluoro substituent at the 6-position of the pyridine ring, which significantly modulates its physicochemical properties and biological activity. Recent advancements in medicinal chemistry have highlighted the unique advantages of this compound in drug design, particularly due to its ability to interact with multiple biological targets. The fluoro substitution introduces steric and electronic effects that enhance the compound's reactivity and selectivity, making it a preferred choice for synthetic pathways in Pyridinediamine-based drug development.

6-Fluoro-2,3-Pyridinediamine is widely utilized in the creation of Pyridinediamine derivatives with potential applications in oncology, neurology, and infectious disease therapies. Its structural flexibility allows for the incorporation of various functional groups, enabling the design of molecules with tailored pharmacological profiles. For instance, recent studies have demonstrated its utility in the synthesis of Pyridinediamine-based inhibitors targeting protein kinases, a class of enzymes implicated in multiple cancers. These findings underscore the compound's role as a foundational scaffold in modern drug discovery strategies.

6-Fluoro-2,3-Pyridinediamine is synthesized through a multi-step process involving the selective fluorination of 2,3-pyridinediamine. The fluoro substitution at the 6-position is achieved using advanced fluorinating agents, such as N- fluorosuccinimide (NFSI), which ensures high selectivity and yield. This synthetic route is critical for producing the compound in sufficient quantities for both research and industrial applications. The Pyridinediamine core structure provides a platform for further modifications, including the introduction of hydrophobic or hydrophilic groups, which can influence the compound's solubility and bioavailability.

Recent research has focused on the pharmacological properties of 6-Fluoro-2,3-Pyridinediamine and its derivatives. A 2023 study published in *Journal of Medicinal Chemistry* revealed that Pyridinediamine derivatives with fluoro substitution exhibit enhanced inhibitory activity against the enzyme acetylcholinesterase, a target relevant to Alzheimer's disease. The fluoro group's electron-withdrawing effect was found to improve the compound's binding affinity to the enzyme's active site, highlighting its importance in optimizing drug efficacy. These findings suggest that 6-Fluoro-2,3-Pyridinedyamine could play a pivotal role in the development of novel therapeutics for neurodegenerative disorders.

6-Fluoro-2,3-Pyridinediamine has also shown promise in the design of Pyridinediamine-based antibiotics. A 2024 study in *Antimicrobial Agents and Chemotherapy* demonstrated that derivatives of this compound exhibit broad-spectrum antimicrobial activity against multidrug-resistant bacterial strains. The fluoro substitution was found to enhance the compound's ability to penetrate bacterial cell membranes, thereby improving its antibacterial efficacy. This discovery underscores the compound's potential as a lead molecule in the fight against antibiotic resistance, a critical challenge in modern medicine.

6-Fluoro-2,3-Pyridinediamine is not limited to its applications in drug discovery; it also serves as a valuable reagent in organic synthesis. Its Pyridinediamine structure allows for the formation of various heterocyclic compounds, which are essential in the development of pharmaceutical agents. For example, a 2022 study in *Organic Letters* reported the use of this compound in the synthesis of Pyridinediamine-based compounds with potential antiviral activity. The fluoro substitution was shown to improve the compound's stability and reactivity, making it a preferred choice for synthetic chemists.

The fluoro substitution in 6-Fluoro-2,3-Pyridinediamine also contributes to its metabolic stability and reduced toxicity. A 2023 review in *Drug Metabolism and Disposition* highlighted that Pyridinediamine derivatives with fluoro groups exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the fluoro group's ability to hinder metabolic degradation, thereby extending the compound's half-life in the body. These properties make 6-Fluoro-2,3-Pyridinediamine a favorable candidate for long-acting drug formulations.

6-Fluoro-2,3-Pyridinediamine has also been explored for its potential in the treatment of inflammatory diseases. A 2024 study in *Pharmacological Research* demonstrated that derivatives of this compound exhibit anti-inflammatory activity by modulating the NF-κB signaling pathway. The fluoro substitution was found to enhance the compound's ability to inhibit the activation of pro-inflammatory cytokines, suggesting its utility in the development of novel anti-inflammatory agents. These findings highlight the compound's broad therapeutic potential beyond its traditional applications in oncology and infectious diseases.

6-Fluoro-2,3-Pyridinediamine is increasingly being integrated into combinatorial chemistry approaches to accelerate drug discovery. High-throughput screening methods have identified several Pyridinediamine derivatives with fluoro substitution that show promising activity against various disease targets. For instance, a 2023 study in *Nature Communications* reported the discovery of a Pyridinediamine-based compound with fluoro substitution that inhibits the growth of pancreatic cancer cells. This compound, derived from 6-Fluoro-2,3-Pyridinediamine, demonstrated significant antitumor activity in preclinical models, underscoring the compound's role as a key building block in drug development.

6-Fluoro-2,3-Pyridinediamine is also being investigated for its potential in the design of Pyridinediamine-based compounds with improved drug delivery properties. A 2024 study in *Advanced Drug Delivery Reviews* explored the use of this compound in the development of nanoparticle-based drug delivery systems. The fluoro substitution was found to enhance the compound's solubility in aqueous environments, making it suitable for formulating sustained-release drug delivery systems. These findings highlight the compound's versatility in addressing challenges related to drug formulation and delivery.

The fluoro substitution in 6-Fluoro-2,3-Pyridinediamine also plays a crucial role in modulating its interaction with biological membranes. A 2023 study in *Bioorganic & Medicinal Chemistry* revealed that Pyridinediamine derivatives with fluoro groups exhibit enhanced membrane permeability, which is essential for the compound to exert its pharmacological effects. This property makes 6-Fluoro-2,3-Pyridinediamine a valuable tool in the design of Pyridinediamine-based drugs with improved cellular uptake and bioavailability.

6-Fluoro-2,3-Pyridinediamine continues to attract attention in the field of medicinal chemistry due to its unique structural features and versatile applications. Its fluoro substitution provides a strategic advantage in optimizing drug properties, while its Pyridinediamine core structure offers a wide range of synthetic possibilities. As research in this area advances, 6-Fluoro-2,3-Pyridinediamine is expected to play an increasingly important role in the development of novel therapeutics for a variety of diseases, further solidifying its position as a key compound in pharmaceutical innovation.